N-cyclohexyl-2-[(2-methyl-2-propenyl)oxy]benzamide

• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol
• IUPAC Name: N-cyclohexyl-2-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C17H23NO2/c1-13(2)12-20-16-11-7-6-10-15(16)17(19)18-14-8-4-3-5-9-14/h6-7,10-11,14H,1,3-5,8-9,12H2,2H3,(H,18,19)
• InChI Key: CRVNVYPTNLMDMT-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=CC=C1C(=O)NC2CCCCC2

Description

N-cyclohexyl-2-[(2-methyl-2-propenyl)oxy]benzamide, also known as CXB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic effects. CXB belongs to the class of compounds called benzamides, which are known for their diverse biological activities. In

Mechanism of Action

N-cyclohexyl-2-[(2-methyl-2-propenyl)oxy]benzamide is believed to exert its therapeutic effects through multiple mechanisms of action. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the inflammatory response. This compound also inhibits the activity of lipoxygenase (LOX), another enzyme that is involved in the inflammatory response. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to inhibit the growth and proliferation of cancer cells in vitro and in vivo. This compound has been shown to have a good safety profile in animal studies.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-2-[(2-methyl-2-propenyl)oxy]benzamide has several advantages for lab experiments. It is relatively easy to synthesize and has a good safety profile in animal studies. However, this compound has limitations in terms of its solubility and stability, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N-cyclohexyl-2-[(2-methyl-2-propenyl)oxy]benzamide. One area of focus is the development of more stable and soluble analogs of this compound that can be used in a wider range of experimental settings. Another area of focus is the investigation of this compound's potential therapeutic effects in human clinical trials. Additionally, research is needed to further understand the mechanisms of action of this compound and its potential applications in treating other diseases and conditions.

Synthesis Methods

The synthesis of N-cyclohexyl-2-[(2-methyl-2-propenyl)oxy]benzamide involves the reaction of cyclohexanone with 2-methyl-2-propen-1-ol in the presence of a base, followed by the reaction with 2-aminobenzamide. The final product is purified through recrystallization.

Scientific Research Applications

N-cyclohexyl-2-[(2-methyl-2-propenyl)oxy]benzamide has been extensively studied for its potential therapeutic effects. It has been shown to have anti-inflammatory, analgesic, and antitumor properties. This compound has been tested in various animal models for its efficacy in treating pain, inflammation, and cancer.